Cas no 313364-07-7 (1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-)

1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl- structure
313364-07-7 structure
Product name:1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-
CAS No:313364-07-7
MF:C7H7N5
MW:161.163979768753
CID:300966
PubChem ID:45122245

1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-
    • 313364-07-7
    • 1,2-Diamino-5-methyl-1H-pyrrole-3,4-dicarbonitrile
    • Inchi: InChI=1S/C7H7N5/c1-4-5(2-8)6(3-9)7(10)12(4)11/h10-11H2,1H3
    • InChI Key: DKTFGALSDIYJQJ-UHFFFAOYSA-N
    • SMILES: N#CC1=C(C)N(N)C(N)=C1C#N

Computed Properties

  • Exact Mass: 161.07
  • Monoisotopic Mass: 161.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 105A^2

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